Cas no 1427402-11-6 (3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine)

• Product Name: 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine
• CAS No: 1427402-11-6
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD23709191
• CID: 4603935
• Update Time: 2025-08-05

3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridin-3-amine, 6-bromo-5-methyl-
• 6-bromo-5-methylimidazo[1,2-a]pyridin-3-amine

• MDL： MFCD23709191
• Inchi： 1S/C8H8BrN3/c1-5-6(9)2-3-8-11-4-7(10)12(5)8/h2-4H,10H2,1H3
• InChI Key： GOKCFNWAKOSIEH-UHFFFAOYSA-N
• SMILES： C12=NC=C(N)N1C(C)=C(Br)C=C2

Additional information on 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine

Introduction to 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine (CAS No. 1427402-11-6)

3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1427402-11-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of both amino and bromo substituents, along with a methyl group, endows this molecule with unique chemical properties that make it a valuable scaffold for further derivatization and exploration.

The imidazopyridine core is a fused ring system consisting of an imidazole ring connected to a pyridine ring, which is a common feature in many bioactive molecules. This structural configuration allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. The specific substitution pattern in 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine enhances its potential as a building block for pharmacophores.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine has emerged as a key intermediate in the synthesis of compounds that exhibit potent activity against these conditions. Its amino group provides a site for further functionalization, allowing chemists to explore diverse chemical space and identify new analogs with improved pharmacological profiles.

One of the most compelling aspects of 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine is its role in the development of inhibitors targeting kinases and other enzymes involved in signal transduction pathways. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can restore normal cellular function. The bromo substituent in 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine serves as a handle for cross-coupling reactions, enabling the introduction of additional functional groups that can enhance binding affinity and selectivity.

Recent studies have highlighted the potential of 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine as a precursor in the synthesis of antitumor agents. The imidazopyridine scaffold has been shown to interact with proteins involved in cancer cell proliferation and survival. For instance, derivatives of this compound have demonstrated inhibitory effects on tyrosine kinases, which are overexpressed in many cancer types. The ability to modify the structure of 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine allows researchers to fine-tune its interactions with biological targets, leading to the discovery of more effective anticancer drugs.

The pharmaceutical industry has also explored the use of 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine in the development of treatments for inflammatory diseases. Inflammatory responses are mediated by complex signaling networks involving various enzymes and cytokines. Small molecules that can modulate these pathways have the potential to alleviate symptoms associated with chronic inflammation. The versatility of 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine as a scaffold allows for the design of compounds that target multiple aspects of the inflammatory cascade.

Another area where 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine has shown promise is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the accumulation of misfolded proteins and oxidative stress within neurons. Researchers have hypothesized that small molecules like 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine derivatives could interfere with these pathological processes by inhibiting key enzymes or by promoting the clearance of toxic protein aggregates. Preliminary studies suggest that certain analogs derived from this compound may have neuroprotective effects.

The synthetic utility of 3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine cannot be overstated. The bromo substituent facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. These reactions allow chemists to introduce aryl or heteroaryl groups at various positions on the imidazopyridine core, thereby expanding the chemical diversity of potential drug candidates.

In conclusion,3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine (CAS No. 1427402-11-6) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules that target various diseases. As research continues to uncover new biological functions and synthetic strategies for this compound,3-Amino-6-bromo-5-methylimidazo[1,2-a]pyridine is likely to remain at the forefront of medicinal chemistry innovation.